Cas no 1806305-99-6 (Ethyl 2,3-dibromo-5,6-difluorophenylacetate)

• Product Name: Ethyl 2,3-dibromo-5,6-difluorophenylacetate
• CAS No: 1806305-99-6
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4707318
• Update Time: 2025-07-16

Ethyl 2,3-dibromo-5,6-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-5,6-difluorophenylacetate
• Ethyl 2,3-dibromo-5,6-difluorophenylacetate

• Inchi： 1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-9(12)6(11)4-7(13)10(5)14/h4H,2-3H2,1H3
• InChI Key： GTGXZGVUMFKLDB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1CC(=O)OCC)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-dibromo-5,6-difluorophenylacetate

Ethyl 2,3-dibromo-5,6-difluorophenylacetate (CAS No. 1806305-99-6): A Comprehensive Overview

Ethyl 2,3-dibromo-5,6-difluorophenylacetate (CAS No. 1806305-99-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes bromine and fluorine atoms, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of Ethyl 2,3-dibromo-5,6-difluorophenylacetate is C₁₁H₇Br₂F₂O₂. Its molecular weight is approximately 348.97 g/mol. The presence of bromine and fluorine atoms in the molecule imparts unique physical and chemical properties, such as high stability and specific reactivity patterns. These properties make it an attractive starting material for synthetic routes leading to biologically active compounds.

In recent years, the study of halogenated organic compounds has seen a surge in interest due to their potential in medicinal chemistry. Ethyl 2,3-dibromo-5,6-difluorophenylacetate is no exception. Research has shown that halogenated compounds can exhibit enhanced pharmacological properties, such as improved solubility, metabolic stability, and binding affinity to target proteins. These attributes are crucial for the development of effective therapeutic agents.

The synthesis of Ethyl 2,3-dibromo-5,6-difluorophenylacetate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination and fluorination of a phenylacetic acid derivative followed by esterification with ethanol. The resulting compound can then be further modified through various chemical transformations to generate a wide range of derivatives with diverse biological activities.

In the context of pharmaceutical research, Ethyl 2,3-dibromo-5,6-difluorophenylacetate has been explored for its potential as a lead compound in drug discovery programs. Studies have indicated that this compound and its derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, recent research has shown that certain derivatives of this compound can effectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The biological activity of Ethyl 2,3-dibromo-5,6-difluorophenylacetate is attributed to its ability to interact with specific protein targets. Computational studies using molecular docking simulations have revealed that the bromine and fluorine atoms play a crucial role in forming stable interactions with these targets. This insight has guided the rational design of more potent and selective analogs for therapeutic applications.

Beyond its potential in drug discovery, Ethyl 2,3-dibromo-5,6-difluorophenylacetate also holds promise in other areas of scientific research. For example, it has been used as a model compound to study the effects of halogenation on the electronic properties of organic molecules. Understanding these effects is essential for developing new materials with tailored electronic properties for applications in electronics and energy storage.

In conclusion, Ethyl 2,3-dibromo-5,6-difluorophenylacetate (CAS No. 1806305-99-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activities make it an important subject of ongoing research. As new synthetic methods and computational tools continue to advance, the exploration of this compound is likely to yield further insights and innovations in the fields of chemistry and pharmaceutical science.